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Compound of Interest

Compound Name: Enpp-1-IN-4

Cat. No.: B12417219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Enpp-1-IN-4 is a potent and specific inhibitor of Ectonucleotide

Pyrophosphatase/Phosphodiesterase 1 (ENPP1).[1] ENPP1 is a type II transmembrane

glycoprotein that plays a crucial role in regulating extracellular pyrophosphate levels and

modulating the immune system through the cGAS-STING pathway. By hydrolyzing the

signaling molecule cyclic GMP-AMP (cGAMP), ENPP1 acts as a negative regulator of the

STING pathway, which is critical for innate immunity against viral and cancerous threats.

Inhibition of ENPP1 by molecules such as Enpp-1-IN-4 presents a promising therapeutic

strategy for enhancing anti-tumor immunity. This document provides a comprehensive overview

of the chemical structure, properties, and biological activity of Enpp-1-IN-4, along with detailed

experimental protocols.

Chemical Structure and Physicochemical Properties
Enpp-1-IN-4, also identified as Compound 1 in patent WO2019177971A1, possesses the

following physicochemical properties:
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Property Value

Molecular Formula C₁₉H₁₉N₅O₅S

Molecular Weight 429.45 g/mol

CAS Number 2376600-89-2

IUPAC Name

4-((6-amino-5-(2,2-difluoro-2-(4-

fluorophenyl)ethyl)pyrimidin-4-

yl)amino)benzenesulfonamide

SMILES

FC1=CC=C(C(F)

(F)CC2=C(N)N=C(NC3=CC=C(S(N)

(=O)=O)C=C3)N=C2)C=C1

Appearance Solid

Solubility

Information not publicly available. General

guidance for similar compounds suggests

solubility in organic solvents like DMSO.

A visual representation of the chemical structure is provided below.

Caption: Chemical structure of Enpp-1-IN-4.

Biological Activity and Mechanism of Action
Enpp-1-IN-4 is a potent inhibitor of the ectoenzyme ENPP1. The primary mechanism of action

involves the blockade of ENPP1's phosphodiesterase activity, which is responsible for the
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hydrolysis of extracellular ATP and, significantly, the innate immune signaling molecule 2'3'-

cyclic GMP-AMP (cGAMP).

The ENPP1-cGAS-STING Signaling Pathway
The cGAS-STING pathway is a critical component of the innate immune system responsible for

detecting cytosolic DNA, a hallmark of viral infection and cellular damage.
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Start

Prepare Assay Buffer:
- Tris-HCl (pH 9.0)

- NaCl
- CaCl2
- ZnCl2

Dilute recombinant human
ENPP1 enzyme to

working concentration

Prepare serial dilutions
of Enpp-1-IN-4 in DMSO

Add assay buffer, enzyme,
and Enpp-1-IN-4 dilutions

to a 384-well plate

Pre-incubate for 15 minutes
at room temperature

Add fluorogenic ENPP1 substrate
(e.g., p-nitrophenyl-5'-TMP)

Incubate for 60 minutes
at 37°C

Measure fluorescence/absorbance
at appropriate wavelength

Calculate % inhibition and
determine IC50 value

End

 

Start

Culture ENPP1-expressing cells
(e.g., MDA-MB-231)

in 96-well plates

Treat cells with varying
concentrations of Enpp-1-IN-4

Add a known concentration of
2'3'-cGAMP to the cell media

Incubate for a defined
period (e.g., 2-4 hours)

Collect the cell culture
supernatant

Quantify the remaining
cGAMP in the supernatant
(e.g., using LC-MS/MS or a

STING-reporter cell line)

Determine the effect of
Enpp-1-IN-4 on cGAMP stability

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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